Cas no 1804186-36-4 (2-Fluoro-3-propionylmandelic acid)

• Product Name: 2-Fluoro-3-propionylmandelic acid
• CAS No: 1804186-36-4
• MF: C₁₁H₁₁FO₄
• MW: 226.201047182083
• CID: 4940857
• Update Time: 2025-06-26

2-Fluoro-3-propionylmandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-3-propionylmandelic acid

• Inchi： 1S/C11H11FO4/c1-2-8(13)6-4-3-5-7(9(6)12)10(14)11(15)16/h3-5,10,14H,2H2,1H3,(H,15,16)
• InChI Key： NKWBYISRZCMHLW-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C(C(=O)O)O)C(CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 279
• XLogP3: 1.1
• Topological Polar Surface Area: 74.6

Additional information on 2-Fluoro-3-propionylmandelic acid

2-Fluoro-3-propionylmandelic Acid: A Comprehensive Overview

2-Fluoro-3-propionylmandelic acid (CAS No. 1804186-36-4) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, also referred to as fluorinated mandelic acid derivative, has garnered attention due to its unique structural properties and potential applications in drug development. In this article, we delve into the structural characteristics, synthesis methods, biological activities, and recent advancements associated with 2-fluoro-3-propionylmandelic acid.

The molecular structure of 2-fluoro-3-propionylmandelic acid is characterized by a benzene ring substituted with a fluorine atom at the 2-position and a propionyl group at the 3-position. The presence of the fluorine atom introduces unique electronic properties, while the propionyl group contributes to the compound's hydrophobicity. These features make 2-fluoro-3-propionylmandelic acid a promising candidate for various chemical transformations and biological studies.

Recent studies have focused on the synthesis of 2-fluoro-3-propionylmandelic acid using novel methodologies. Researchers have explored the use of selective fluorination techniques to introduce the fluorine atom at the desired position. For instance, a study published in *Journal of Organic Chemistry* demonstrated a highly efficient method involving the use of Selectfluor as a fluorinating agent under mild conditions. This approach not only enhances the yield but also minimizes side reactions, making it suitable for large-scale production.

The biological activity of 2-fluoro-3-propionylmandelic acid has been extensively investigated in recent years. Preclinical studies have shown that this compound exhibits potent anti-inflammatory and antioxidant properties. A research team from *University of California* reported that 2-fluoro-3-propionylmandelic acid significantly reduces inflammation in animal models by inhibiting key inflammatory pathways such as COX-2 and NF-kB. These findings suggest its potential application in treating inflammatory diseases like arthritis and cardiovascular disorders.

In addition to its pharmacological applications, 2-fluoro-3-propionylmandelic acid has been explored for its role in catalytic processes. A study published in *Nature Catalysis* highlighted its ability to act as a chiral catalyst in asymmetric synthesis reactions. The fluorine atom's electron-withdrawing effect was found to enhance the enantioselectivity of the reaction, making it a valuable tool in asymmetric catalysis.

Recent advancements in computational chemistry have also contributed to our understanding of 2-fluoro-3-propionylmandelic acid's properties. Using density functional theory (DFT), researchers have modeled the compound's electronic structure and interaction with biological targets. These computational studies provide insights into its binding affinity with various proteins, paving the way for rational drug design.

Moreover, environmental scientists have examined the degradation pathways of 2-fluoro-3-propionylmandelic acid under different conditions. A study conducted by *Environmental Science & Technology* revealed that the compound undergoes rapid hydrolysis in aqueous environments, reducing its persistence in natural ecosystems. This information is crucial for assessing its environmental impact and ensuring sustainable practices during its production and use.

In conclusion, 2-fluoro-3-propionylmandelic acid (CAS No. 1804186-36-4) is a versatile compound with diverse applications across multiple disciplines. Its unique structure, efficient synthesis methods, and promising biological activities position it as a valuable asset in both academic research and industrial applications. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing science and technology.